Cas no 959237-75-3 (8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one)

8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one is a bicyclic tertiary amine ketone with a rigid molecular framework, offering structural versatility for pharmaceutical and synthetic applications. Its cyclopentyl substitution enhances lipophilicity, potentially improving membrane permeability in bioactive compounds. The azabicyclo[3.2.1]octane core provides a constrained geometry, useful for modulating receptor interactions in medicinal chemistry. This compound serves as a valuable intermediate in the synthesis of tropane alkaloid derivatives and other pharmacologically relevant scaffolds. Its stability under standard conditions facilitates handling and storage, while its well-defined stereochemistry ensures reproducibility in research applications. The ketone functionality allows further derivatization, enabling tailored modifications for target-oriented synthesis.
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one structure
959237-75-3 structure
Product Name:8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one
CAS No:959237-75-3
MF:C12H19NO
MW:193.285363435745
MDL:MFCD16855115
CID:1086443
PubChem ID:45791091
Update Time:2025-06-07

8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one Chemical and Physical Properties

Names and Identifiers

    • 8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one
    • 8-cyclopentyl-8-azabicyclo[3.2.1]octan-3-one(SALTDATA: FREE)
    • DTXSID30672411
    • BS-39419
    • 959237-75-3
    • AKOS012031590
    • MDL: MFCD16855115
    • Inchi: 1S/C12H19NO/c14-12-7-10-5-6-11(8-12)13(10)9-3-1-2-4-9/h9-11H,1-8H2
    • InChI Key: SEQOWFVBIFCUEJ-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCC(C1)N2C1CCCC1

Computed Properties

  • Exact Mass: 193.14700
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 2.06280

8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one Pricemore >>

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Chemenu
CM531047-5g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one
959237-75-3 95%
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$186 2024-07-18
abcr
AB215797-1 g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
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€95.50 2022-03-04
abcr
AB215797-5 g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
959237-75-3 95%
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€215.50 2022-03-04
abcr
AB215797-10 g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
959237-75-3 95%
10g
€341.10 2022-03-04
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AB215797-25 g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
959237-75-3 95%
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€646.10 2022-03-04
abcr
AB215797-50 g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
959237-75-3 95%
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€1,090.50 2022-03-04
eNovation Chemicals LLC
Y1254120-5g
8-cyclopentyl-8-azabicyclo[3.2.1]octan-3-one
959237-75-3 95%
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$175 2024-06-06
abcr
AB215797-1g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
959237-75-3 95%
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€75.40 2025-04-14
abcr
AB215797-5g
8-Cyclopentyl-8-azabicyclo[3.2.1]octan-3-one, 95%; .
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abcr
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